Cas no 1261896-38-1 (4-(2-Fluoro-5-methoxyphenyl)benzoic acid)

• Product Name: 4-(2-Fluoro-5-methoxyphenyl)benzoic acid
• CAS No: 1261896-38-1
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18312626
• CID: 1037804
• PubChem ID: 53218352
• Update Time: 2025-06-12

4-(2-Fluoro-5-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-methoxy-[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-fluoro-5-methoxyphenyl)benzoic acid
• AK107885
• ANW-18650
• CTK8A9674
• KB-230638
• MolPort-015-145-263
• 1261896-38-1
• 2'-Fluoro-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 2'-fluoro-5'-methoxy-
• DTXSID80683294
• BS-20133
• CS-0209546
• AKOS015888663
• MFCD18312626
• 2'-Fluoro-5'-methoxy-[1,1'-biphenyl]-4-carboxylicacid
• SCHEMBL22717008
• 4-(2-Fluoro-5-methoxyphenyl)benzoic acid

• MDL： MFCD18312626
• Inchi： 1S/C14H11FO3/c1-18-11-6-7-13(15)12(8-11)9-2-4-10(5-3-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： YNZGMSBGLAIBNE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC(C(=O)O)=CC=1)OC

Computed Properties

• Exact Mass: 246.06900
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.6±35.0 °C at 760 mmHg
• Flash Point: 104.4±0.0 °C
• PSA: 46.53000
• LogP: 3.19950

4-(2-Fluoro-5-methoxyphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-5-methoxyphenyl)benzoic acid

4-(2-Fluoro-5-methoxyphenyl)benzoic Acid (CAS No. 1261896-38-1): A Comprehensive Overview

4-(2-Fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1261896-38-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The chemical structure of 4-(2-Fluoro-5-methoxyphenyl)benzoic acid consists of a benzoic acid moiety attached to a substituted phenyl ring. The presence of a fluorine atom and a methoxy group on the phenyl ring imparts distinct chemical and biological properties to the molecule. These functional groups can influence the compound's solubility, stability, and reactivity, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-(2-Fluoro-5-methoxyphenyl)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation.

In addition to its anti-inflammatory effects, 4-(2-Fluoro-5-methoxyphenyl)benzoic acid has also shown promise as an antitumor agent. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting specific proteins involved in cell survival and proliferation.

The synthetic versatility of 4-(2-Fluoro-5-methoxyphenyl)benzoic acid makes it a valuable intermediate in the development of novel drugs. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives with tailored properties. For example, researchers at the University of California have successfully synthesized several derivatives of this compound that exhibit enhanced potency and selectivity against specific targets.

Beyond its therapeutic applications, 4-(2-Fluoro-5-methoxyphenyl)benzoic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune its electronic structure through chemical modifications has led to the development of materials with improved performance characteristics.

In conclusion, 4-(2-Fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1261896-38-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and versatile synthetic properties make it an important molecule in both medicinal chemistry and materials science. Ongoing research continues to uncover new uses and mechanisms of action for this compound, further solidifying its importance in the scientific community.